5-Nitro-2-furylpropionamide

• CAS No.: 39965-26-9
• Molecular Formula: C7H8N2O4
• Molecular Weight: 184.15 g/mol
• IUPAC Name: 3-(5-nitrofuran-2-yl)propanamide
• InChI: InChI=1S/C7H8N2O4/c8-6(10)3-1-5-2-4-7(13-5)9(11)12/h2,4H,1,3H2,(H2,8,10)
• InChI Key: HJILMZFPPNJGAI-UHFFFAOYSA-N
• SMILES: C1=C(OC(=C1)[N+](=O)[O-])CCC(=O)N
• Synonyms: 5-nitro-2-furylpropionamide

Description

5-Nitro-2-furylpropionamide is a nitro-substituted furan derivative characterized by a nitro group (-NO₂) at the 5-position of the furan ring and a propionamide (-CH₂CH₂CONH₂) group at the 2-position. This compound belongs to the nitrofuran class, known for their broad-spectrum antimicrobial activity and applications in pharmaceuticals and agrochemicals . Nitrofurans, including 5-nitro derivatives, often exhibit electron-withdrawing properties due to the nitro group, which enhances their reactivity and ability to interfere with microbial DNA synthesis and enzyme function. Its synthesis typically involves nitration of the furan precursor followed by amidation of the propionic acid side chain.

Comparison with Similar Compounds

To contextualize 5-Nitro-2-furylpropionamide, we compare it structurally and functionally with analogs, including nitrofurans, amino-substituted furans, and related amides.

Structural and Functional Analogues

Compound Name	Structure/Substituents	Key Properties/Applications	Toxicity/Stability
5-Nitro-2-furylpropionamide	5-NO₂, 2-propionamide on furan	Antimicrobial, moderate solubility	Potential mutagenicity
Nitrofurantoin	5-NO₂, 2-hydantoin on furan	Urinary tract antibiotic	Low toxicity, FDA-approved
5-Amino-2-furylpropionamide	5-NH₂, 2-propionamide on furan	Lower reactivity, dye intermediate	Higher stability
Furazolidone	5-NO₂, 3-oxazolidinone on furan	Antiprotozoal, antibacterial	Carcinogenic in animals
5-Nitro-2-naphthalenesulfonic acid	5-NO₂, 2-SO₃H on naphthalene	Industrial catalyst, dye synthesis	Corrosive

Key Findings :

Antimicrobial Activity: 5-Nitro-2-furylpropionamide shows moderate antibacterial activity against Gram-negative bacteria (e.g., E. coli), but its efficacy is lower than nitrofurantoin and furazolidone due to differences in substituent groups. The hydantoin and oxazolidinone moieties in these drugs enhance binding to bacterial enzymes . Compared to amino-substituted analogs (e.g., 5-Amino-2-furylpropionamide), the nitro group significantly increases antimicrobial potency but reduces stability under acidic conditions .

Toxicity: Nitro groups in nitrofurans are associated with mutagenic risks. 5-Nitro-2-furylpropionamide has shown genotoxicity in in vitro assays, similar to furazolidone . In contrast, amino-substituted furans (e.g., 5-Amino-2-pyridinecarboxylic acid) are less reactive and safer for industrial applications .

Solubility and Stability: The propionamide group in 5-Nitro-2-furylpropionamide improves water solubility compared to non-amide nitrofurans. However, nitro groups render the compound photosensitive, limiting its shelf life .

Mechanistic Differences

• Electron Effects: The nitro group’s electron-withdrawing nature increases electrophilicity, making 5-Nitro-2-furylpropionamide more reactive toward microbial DNA than amino-substituted analogs.
• Metabolism: Nitro-reductases in bacteria convert nitrofurans to reactive intermediates that damage DNA. Amino-substituted compounds lack this activation pathway, reducing their antimicrobial utility .